Cas no 23550-40-5 (4-Methyl-4-(methylthio)pentan-2-one)

• Product name: 4-Methyl-4-(methylthio)pentan-2-one
• CAS No: 23550-40-5
• MF: C₇H₁₄OS
• MW: 146.2505
• MDL: MFCD00049253
• CID: 52322
• PubChem ID: 24901675

4-Methyl-4-(methylthio)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-(methylthio)pentan-2-one
• 4-(Methylthio)-4-methyl-2-pentanone
• 4-Methylthio-4-methyl-2-pentanone
• 4-METHYL-4-(METHYLTHIO)-2-PENTANON
• 4-methyl-4-methylsulfanylpentan-2-one
• 4,4-dimethyl-5-thiahexan-2-one
• 4-methyl-4-methylsulfanyl-pentan-2-one
• UNII-G69HK72Q3Y
• 4-Methyl-4-(methylmercapto)pentan-2-one
• 2-Pentanone, 4-methyl-4-(methylthio)-
• 4-Methyl-4-Methylthio-2-Pentanone
• 4-Methyl-4-(methylthio)-2-pentanone
• G69HK72Q3Y
• FEMA No. 3376
• cassis pentanone
• Corps Cassis
• 4-Methylmercapto-4-methylpentan-2-one
• KSC490E2N
• Jsp0

• MDL： MFCD00049253
• Inchi： 1S/C7H14OS/c1-6(8)5-7(2,3)9-4/h5H2,1-4H3
• InChI Key： DHANVOSHQILVNQ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 146.07700
• Monoisotopic Mass: 146.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• Surface Charge: 0
• XLogP3: 1.1
• Tautomer Count: 3

Experimental Properties

• Color/Form: Colorless liquid, similar to fruit flavor
• Density: 0.964
• Boiling Point: 78 ºC (15 mmHg)
• Flash Point: 113 ºC
• Refractive Index: 1.472
• PSA: 42.37000
• LogP: 2.10710
• Solubility: Not determined
• FEMA: 3376

4-Methyl-4-(methylthio)pentan-2-one Security Information

• Hazardous Material transportation number：1224
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• Packing Group：II
• Risk Phrases：R36/37/38
• TSCA：Yes
• PackingGroup：II
• Packing Group：II

4-Methyl-4-(methylthio)pentan-2-one Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones